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Compound of Interest

Compound Name: FITC-labelled Keap1-Nrf2 probe

Cat. No.: B12377376

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address common challenges encountered with the stability and storage of FITC-
labeled Keap1-Nrf2 probes.

Keapl-Nrf2 Signaling Pathway

The Keapl-Nrf2 signaling pathway is a critical regulator of cellular defense against oxidative
and electrophilic stress. Under basal conditions, the transcription factor Nrf2 is targeted for
degradation by the Keap1-Cul3-E3 ubiquitin ligase complex. Upon exposure to stressors,
Keapl is modified, leading to the stabilization and nuclear translocation of Nrf2, which then
activates the transcription of antioxidant and cytoprotective genes.
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Start: Aliquot and Store
FITC-Keap1-Nrf2 Probe
under different conditions

(e.g., 4°C, -20°C, light, dark)

Define Timepoints for Analysis
(e.g., 0, 1, 3, 6 months)

!

At each timepoint, analyze an aliquot for:

!

2. Aggregation Status 3. Binding Affinity

!

Compile and Analyze Data

1. Fluorescence Intensity

Determine Optimal Storage Conditions
and Shelf-Life

Click to download full resolution via product page

« To cite this document: BenchChem. [Technical Support Center: FITC-Labeled Keapl-Nrf2
Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377376#fitc-labelled-keap1-nrf2-probe-stability-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12377376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

